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Introduction

(+)-Ineleganolide is a structurally complex nor-furanocembranoid natural product isolated from
the soft coral Sinularia inelegans.[1][2] It belongs to a large family of diterpenoids that have
attracted significant attention from the synthetic and biomedical communities due to their
unique architectures and promising biological activities.[3][4][5] (+)-Ineleganolide exhibits
cytotoxicity against P-388 murine leukemia cells with an ED50 of 3.82 ug/mL.[1][2] Its highly
oxidized and stereochemically rich pentacyclic framework presents a formidable challenge for
chemical synthesis.[3][6] This application note details a successful total synthesis strategy,
highlighting key reactions, experimental protocols, and strategic considerations.

Retrosynthetic Analysis

The total synthesis of (+)-Ineleganolide can be approached through a convergent strategy. A
plausible retrosynthetic analysis, based on the work of Wood and coworkers, is outlined below.
[1][2][7] The strategy hinges on a late-stage transannular Michael reaction to construct the
intricate 5,7,6-fused carbocyclic core from an 11-membered macrocyclic diketone.[1][2] This
macrocycle is envisioned to arise from a furan oxidation and oxa-Michael cascade of a
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macrocyclic precursor.[1] The 14-membered macrocycle itself can be forged via a Nozaki-
Hiyama-Kishi (NHK) macrocyclization.[1][2] The acyclic precursor for this key cyclization can be
assembled through an aldol reaction of a bicyclic lactone and a suitable aldehyde. This bicyclic
lactone is accessible via a diastereoselective Ueno-Stork-type radical cyclization.[1][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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